Methyl 3-amino-3-(4-fluorophenyl)butanoate
Overview
Description
“Methyl 3-amino-3-(4-fluorophenyl)butanoate” is a chemical compound with the molecular formula C11H14FNO2 . It is also known as "methyl (3S)-3-amino-4-(4-fluorophenyl)butanoate hydrochloride" . The compound is used for research and development purposes .
Molecular Structure Analysis
The InChI code for “Methyl 3-amino-3-(4-fluorophenyl)butanoate” is 1S/C11H14FNO2.ClH/c1-15-11(14)7-10(13)6-8-2-4-9(12)5-3-8;/h2-5,10H,6-7,13H2,1H3;1H/t10-;/m0./s1 . This code provides a detailed description of the molecule’s structure, including the positions of the fluorophenyl group and the amino group .Physical And Chemical Properties Analysis
“Methyl 3-amino-3-(4-fluorophenyl)butanoate” is a powder with a molecular weight of 247.7 . The compound’s physical form and storage temperature suggest that it is stable under standard laboratory conditions .Scientific Research Applications
1. Blood Pressure and Toxicity Studies
Lands (1952) investigated the effects of compounds similar to Methyl 3-amino-3-(4-fluorophenyl)butanoate on blood pressure, revealing that variations in the amino alkyl group impact pressor and depressor effects. This study highlights the compound's influence on cardiovascular dynamics (Lands, 1952).
2. Antimicrobial Activity
Mickevičienė et al. (2015) synthesized derivatives of similar compounds demonstrating significant antimicrobial activity against various bacteria and fungi, indicating potential applications in battling infections (Mickevičienė et al., 2015).
3. Pharmaceutical Intermediate Synthesis
Fan (1990) focused on the synthesis of 4,4-Bis(4-fluorophenyl) butanoic acid, a related compound, as a pharmaceutical intermediate. The study suggests its importance in drug development and manufacturing processes (Fan, 1990).
4. Anticonvulsant Properties
Kaplan et al. (1980) researched Schiff bases of similar structures for their anticonvulsant effects, pointing to potential applications in neurological disorders like epilepsy (Kaplan et al., 1980).
5. Radiopharmaceutical Development
Luo et al. (2019) and Brier et al. (2022) explored the automated synthesis of a radiopharmaceutical analogous to Methyl 3-amino-3-(4-fluorophenyl)butanoate for PET imaging, indicating its role in diagnostic imaging and drug development (Luo et al., 2019), (Brier et al., 2022).
6. Fluorescent Sensor for Metal Ions
Ye et al. (2014) developed a fluorescent sensor based on similar compounds for detecting Al3+ ions, showcasing potential applications in environmental monitoring and biological studies (Ye et al., 2014).
Safety and Hazards
“Methyl 3-amino-3-(4-fluorophenyl)butanoate” is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
methyl 3-amino-3-(4-fluorophenyl)butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO2/c1-11(13,7-10(14)15-2)8-3-5-9(12)6-4-8/h3-6H,7,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHGGJOBSKSUZEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)OC)(C1=CC=C(C=C1)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-3-(4-fluorophenyl)butanoate | |
CAS RN |
1513358-53-6 |
Source
|
| Record name | methyl 3-amino-3-(4-fluorophenyl)butanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2,7-Diazaspiro[3.5]nonan-7-yl)ethanone](/img/structure/B1428497.png)
![8-Chloro-1H-pyrido[2,3-B][1,4]oxazin-2(3H)-one](/img/structure/B1428503.png)
![4-([1,2,4]Triazolo[1,5-a]pyridin-7-yloxy)-3-methylaniline](/img/structure/B1428504.png)
![1H-Pyrazole, 1-[trans-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]cyclohexyl]-4-iodo-](/img/structure/B1428511.png)
![Endo-7-amino-9-methyl-3-oxa-9-azabicyclo[3.3.1]nonane dihydrochloride](/img/structure/B1428513.png)
![2,7-Dibromo-[1,2,4]triazolo[1,5-A]pyridine](/img/structure/B1428519.png)